3-(oxolan-2-yl)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]propanamide

• IUPAC Name: 3-(oxolan-2-yl)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]propanamide
• InChI: InChI=1S/C18H28N2O2S/c21-18(6-5-16-3-1-11-22-16)19-13-15-7-9-20(10-8-15)14-17-4-2-12-23-17/h2,4,12,15-16H,1,3,5-11,13-14H2,(H,19,21)
• InChI Key: SOENAIUOADSOJK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CCC(=O)NCC2CCN(CC2)CC3=CC=CS3
• Molecular Formula: C18H28N2O2S
• Molecular Weight: 336.5 g/mol

Description

3-(oxolan-2-yl)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]propanamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. The compound is known for its unique structure and properties, which make it a valuable tool for studying biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 3-(oxolan-2-yl)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]propanamide is not fully understood, but it is believed to involve the modulation of neurotransmitter release and receptor activity. The compound has been shown to interact with various receptors, including dopamine and serotonin receptors, which are involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(oxolan-2-yl)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]propanamide are complex and varied. The compound has been shown to have an impact on neurotransmitter release and receptor activity, which can affect various physiological processes, including mood, behavior, and cognition. The compound has also been shown to have potential therapeutic applications in the treatment of certain neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(oxolan-2-yl)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]propanamide in lab experiments include its unique structure and properties, which make it a valuable tool for studying biochemical and physiological processes. However, the limitations of using this compound include the complex synthesis method and the potential for side effects and toxicity.

Future Directions

For the study of 3-(oxolan-2-yl)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]propanamide include further investigation into its mechanism of action and potential therapeutic applications. The compound has shown promise in the treatment of certain neurological and psychiatric disorders, and further research is needed to fully understand its potential benefits and limitations. Additionally, the development of new synthesis methods and purification techniques may improve the quality and availability of this compound for scientific research.

Synthesis Methods

The synthesis of 3-(oxolan-2-yl)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]propanamide involves a series of chemical reactions that require specialized knowledge and equipment. The most common method for synthesizing this compound involves the use of organic solvents and reagents, such as piperidine, thiophene, and propanoyl chloride. The process is complex and requires careful monitoring to ensure the purity and quality of the final product.

Scientific Research Applications

3-(oxolan-2-yl)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]propanamide has been used in various scientific research studies due to its potential applications in fields such as pharmacology, biochemistry, and neuroscience. The compound has been shown to have an impact on various physiological processes, including neurotransmitter release and receptor activity. It has also been used to study the effects of certain drugs and their mechanisms of action.